Cas no 1781078-74-7 (8-fluoro-3-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 8-fluoro-3-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 1781078-74-7
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 5324813
• Update Time: 2025-05-23

8-fluoro-3-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedione, 8-fluoro-3-methyl-
• 8-fluoro-3-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C9H7FN2O2/c1-12-8(13)5-3-2-4-6(10)7(5)11-9(12)14/h2-4H,1H3,(H,11,14)
• InChI Key： RVLGUERABLZNMQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2F)C(=O)N(C)C1=O

Additional information on 8-fluoro-3-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

8-Fluoro-3-Methyltetrahydroquinazoline-2,4-dione: A Comprehensive Overview

The compound 8-fluoro-3-methyltetrahydroquinazoline-2,4-dione, with the CAS number 1781078-74-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinazoline derivatives, which are known for their diverse biological activities. The structure of this molecule is characterized by a tetrahydroquinazoline ring system with a fluorine atom at position 8 and a methyl group at position 3, along with two ketone groups at positions 2 and 4. These structural features contribute to its unique chemical properties and potential biological applications.

Recent studies have highlighted the potential of 8-fluoro-3-methyltetrahydroquinazoline-2,4-dione as a promising candidate in drug discovery. Researchers have explored its role in various therapeutic areas, including anti-inflammatory, antioxidant, and anticancer activities. For instance, a study published in 2023 demonstrated that this compound exhibits significant inhibitory effects on inflammatory pathways, making it a potential lead for developing novel anti-inflammatory agents. Additionally, its ability to scavenge free radicals suggests its potential application in combating oxidative stress-related diseases.

The synthesis of 8-fluoro-3-methyltetrahydroquinazoline-2,4-dione has been optimized through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which not only enhances reaction efficiency but also reduces the time required for compound preparation. This method has been widely adopted in recent research due to its scalability and reproducibility. Furthermore, the compound's stability under different conditions has been thoroughly investigated, ensuring its suitability for various experimental setups.

In terms of pharmacokinetics, 8-fluoro-3-methyltetrahydroquinazoline-2,4-dione has shown promising bioavailability profiles in preclinical studies. Its ability to penetrate cellular membranes efficiently suggests that it could be effectively utilized in targeted drug delivery systems. Moreover, preliminary toxicity studies indicate that this compound exhibits low toxicity at therapeutic concentrations, further supporting its potential as a drug candidate.

The structural uniqueness of 8-fluoro-3-methyltetrahydroquinazoline-2,4-dione also makes it an attractive molecule for exploring novel chemical reactions. Chemists have recently reported its use as a versatile building block in the construction of complex heterocyclic compounds. This versatility underscores its importance in both academic research and industrial applications.

In conclusion, 8-fluoro-3-methyltetrahydroquinazoline-2,4-dione is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with its diverse biological activities and efficient synthetic methods, positions it as a key player in future drug development and chemical innovation.